Cas no 220227-80-5 (2,4,6-Trifluorophenylacetonitrile)

2,4,6-Trifluorophenylacetonitrile Properties

Names and Identifiers

• 2,4,6-Trifluorophenylacetonitrile
• 2-(2,4,6-trifluorophenyl)acetonitrile
• 2,4,6-TRIFLUOROBENZYL CYANIDE
• 2-(2,4,6-trifluorophenyl)ethanenitrile
• 2,3-DIHYDROXY-4-BENZYOXYL ACETOPHENONE
• AKOS006228973
• AM83128
• CS-0199371
• FT-0676279
• DTXSID80380731
• SCHEMBL1443680
• A815838
• PS-10125
• CK2064
• EN300-1838729
• 220227-80-5
• MFCD00061221
• 2,4,6-Trifluorobenzyl cyanide;
• 2,4,6-trifluorobenzylcyanide
• +Expand

• MDL： MFCD00061221
• InChIKey： IHCQMVSMIRAMBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4F3N/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2
• SMILES： C(C#N)C1=C(C=C(C=C1F)F)F

Computed Properties

• Exact Mass: 171.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.03
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 2.16998
• PSA: 23.79000
• Refractive Index: 1.4635
• Boiling Point: 202°Cat760mmHg
• Flash Point: 76°C
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.334

2,4,6-Trifluorophenylacetonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：3276
• Hazard Statement： Toxic
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

2,4,6-Trifluorophenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides